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Compound of Interest

Compound Name: (3R,10R,14aS)-AZD4625

Cat. No.: B10829304 Get Quote

For researchers and drug development professionals, the safe handling and disposal of

investigational compounds like (3R,10R,14aS)-AZD4625, a potent and selective KRASG12C

inhibitor, are paramount for maintaining a secure and compliant laboratory environment.[1][2][3]

Adherence to proper disposal protocols is critical for the protection of laboratory personnel and

the surrounding environment. This guide provides a procedural, step-by-step plan for the safe

disposal of AZD4625.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be familiar with the appropriate safety

measures for handling potent small molecule inhibitors. While a specific Safety Data Sheet

(SDS) for AZD4625 should be consulted if available from the supplier, the following general

precautions for similar laboratory chemicals should be strictly followed.

Personal Protective Equipment (PPE): All personnel handling AZD4625 must wear the

following to minimize exposure:

Eye Protection: Safety goggles with side shields are mandatory.

Hand Protection: Chemical-resistant gloves are required. Gloves should be inspected before

use and disposed of as contaminated waste after handling the compound.[4]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[4]
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Respiratory Protection: If there is a risk of generating aerosols or dust, handling should occur

within a chemical fume hood to minimize inhalation.[4][5]

Step-by-Step Disposal Procedure for AZD4625
The disposal of (3R,10R,14aS)-AZD4625 must be managed as hazardous chemical waste.

Under no circumstances should it be disposed of down the drain or in regular trash.[4]

Waste Segregation and Collection:

Properly identify and segregate all waste streams containing AZD4625. This includes the

pure compound, contaminated solutions, and any contaminated disposable labware (e.g.,

pipette tips, vials, gloves).[5]

Collect all waste containing AZD4625 in a designated hazardous waste container that is

leak-proof and made of a compatible material.[4][5]

Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste."

The label must include the full chemical name: "(3R,10R,14aS)-AZD4625". Avoid using

abbreviations or chemical formulas.[4]

Include the quantity of waste, the date of generation, and the specific laboratory location.

Storage of Waste:

Store the designated hazardous waste container in a secure, well-ventilated area, away

from incompatible materials.[5]

For liquid waste, secondary containment should be utilized to prevent spills.[4]

Disposal of Empty Containers:

The first rinse of an empty container that held AZD4625 must be collected and disposed of

as hazardous waste.[4] For highly potent compounds, it is best practice to collect the first

three rinses as hazardous waste.[4]
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Arranging for Final Disposal:

Once the waste container is full, arrange for its disposal through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.[5]

Complete any required hazardous waste pickup forms, providing accurate information

about the waste's composition and quantity.[5]

Quantitative Data Summary
While specific quantitative disposal data for AZD4625 is not publicly available, the following

table summarizes key information about the compound. Researchers should always consult the

specific Safety Data Sheet (SDS) provided by the supplier for detailed physical and chemical

properties.

Property Value Source

Molecular Formula C₂₅H₂₉N₇O₃ MedchemExpress

Molecular Weight 487.55 g/mol MedchemExpress

IC₅₀ 3 nM (for KRASG12C) MedchemExpress[6]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of (3R,10R,14aS)-
AZD4625.
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Caption: Disposal workflow for (3R,10R,14aS)-AZD4625.
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Experimental Protocols
This document focuses on disposal procedures. For experimental protocols involving AZD4625,

such as its use in cellular assays to inhibit the MAPK and PI3K pathways or in xenograft

models, researchers should refer to published studies.[2][6] These studies describe

methodologies for assessing target engagement, effects on cell proliferation and apoptosis,

and in vivo efficacy.[2][3][6]

Signaling Pathway Context
(3R,10R,14aS)-AZD4625 is an irreversible, covalent allosteric inhibitor of KRASG12C.[6] By

targeting this specific mutant, it inhibits downstream signaling through pathways such as the

MAPK and PI3K pathways, which are critical for cell proliferation and survival.[6] The diagram

below provides a simplified representation of this mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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